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Compound of Interest

Compound Name: 1-Adamantyl methacrylate

Cat. No.: B7888489

For laboratory professionals engaged in research, development, and scientific exploration, the
responsible management of chemical waste is a cornerstone of a safe and compliant
operational environment. This guide provides a detailed protocol for the proper disposal of 1-
Adamantyl methacrylate, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with 1-Adamantyl methacrylate. This substance is classified as a skin and eye
irritant and may cause respiratory irritation.[1] Adherence to appropriate personal protective
equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]

e Respiratory Protection: Use in a well-ventilated area. If vapors, mists, or fumes are
generated, a NIOSH-approved respirator is recommended.[1]

o Lab Coat: A standard laboratory coat should be worn to prevent skin contact.[1]

Hazard and Disposal Summary
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The following table summarizes key data for 1-Adamantyl methacrylate, crucial for its safe

handling and disposal.

Parameter

Valuel/Information

Source

CAS Number

16887-36-8

[1]

GHS Hazard Classifications

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), Specific Target
Organ Toxicity - Single
Exposure (Category 3,
Respiratory irritation)

[1]

Primary Disposal Method

Incineration in a licensed

hazardous waste facility.

[1]

Specialized Equipment

Authorized incinerator
equipped with an afterburner

and a flue gas scrubber.

[1]

Recycling Options

Material can be recycled where

facilities exist.

[1]

Step-by-Step Disposal Protocol

The proper disposal of 1-Adamantyl methacrylate must be conducted in accordance with all

local, state, and federal regulations for hazardous waste.

Experimental Protocol for Disposal:

o Waste Segregation and Collection:

o Collect all waste 1-Adamantyl methacrylate, including unused or expired product and

any grossly contaminated disposable materials (e.g., weigh boats, pipette tips,

contaminated wipes), in a designated and clearly labeled hazardous waste container.

o The container must be compatible with the chemical and have a secure, tight-fitting lid.
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o Label the container with "Hazardous Waste" and the full chemical name: "1-Adamantyl
Methacrylate”. Include the date of initial waste accumulation.

o Decontamination of Laboratory Equipment:

[¢]

For non-disposable labware (e.g., glassware), decontaminate by rinsing with a suitable
solvent (e.g., acetone or ethanol) in a chemical fume hood.

o Collect the rinse solvent as hazardous waste in a separate, appropriately labeled
container. The label should read "Hazardous Waste - Acetone Rinse from 1-Adamantyl
Methacrylate” (or the respective solvent).

o Do not dispose of the solvent rinse down the drain.

[e]

After the initial solvent rinse, the labware can be washed with soap and water.
e Management of Spills:

o In the event of a small spill, stop the leak if it is safe to do so.[1]

o Absorb the spill with an inert, dry chemical absorbent.[1]

o Carefully sweep or shovel the absorbed material into an appropriate container for
disposal.[1]

o Ventilate the area of the spill.[1]

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office immediately.

» Final Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents, pending pickup.

[1]

o Arrange for disposal through your institution's EHS office or a licensed hazardous waste
disposal contractor.
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o The recommended method of disposal is incineration in an authorized facility equipped
with an afterburner and a flue gas scrubber.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Adamantyl methacrylate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://synquestprodstorage.blob.core.windows.net/msds/2300/2324-1-X0.pdf
https://www.benchchem.com/product/b7888489?utm_src=pdf-body
https://www.benchchem.com/product/b7888489?utm_src=pdf-body
https://www.benchchem.com/product/b7888489?utm_src=pdf-body-img
https://www.benchchem.com/product/b7888489?utm_src=pdf-custom-synthesis
https://synquestprodstorage.blob.core.windows.net/msds/2300/2324-1-X0.pdf
https://www.benchchem.com/product/b7888489#1-adamantyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b7888489#1-adamantyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b7888489#1-adamantyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b7888489#1-adamantyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7888489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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